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Introduction
CEP-28122 is a highly potent and selective, orally active inhibitor of Anaplastic Lymphoma

Kinase (ALK).[1][2][3][4][5][6] Constitutive activation of ALK through chromosomal

translocations, point mutations, or gene amplification is a key oncogenic driver in various

human cancers, including anaplastic large-cell lymphoma (ALCL), non-small cell lung cancer

(NSCLC), and neuroblastoma.[4] CEP-28122 exhibits its anti-tumor activity by inhibiting ALK

kinase activity, leading to a concentration-dependent growth inhibition and cytotoxicity in ALK-

positive cancer cells.[1][4][6] This application note provides a detailed protocol for measuring

the in vitro cytotoxicity of CEP-28122 using the MTS assay, a reliable colorimetric method for

assessing cell viability.[7]

Mechanism of Action: CEP-28122 potently inhibits the phosphorylation of the ALK receptor.[1]

This blockade disrupts downstream signaling pathways crucial for cancer cell proliferation and

survival, including the Stat-3, Akt, and ERK1/2 pathways.[1][2] The inhibition of these pathways

ultimately leads to the activation of caspases and induction of apoptosis in ALK-positive tumor
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cells.[1][2] CEP-28122 has demonstrated a high degree of selectivity, showing minimal to no

cytotoxic effects on ALK-negative cell lines at therapeutic concentrations.[1]

Data Presentation
The following tables summarize representative quantitative data from MTS assays assessing

the cytotoxicity of CEP-28122 on both ALK-positive and ALK-negative cancer cell lines after a

48-hour treatment period.

Table 1: Cytotoxicity of CEP-28122 on ALK-Positive Cancer Cell Lines

CEP-28122 Concentration
(nM)

Karpas-299 % Viability (±
SEM)

Sup-M2 % Viability (± SEM)

0 (Vehicle Control) 100 ± 5.2 100 ± 4.8

3 85 ± 4.1 88 ± 3.9

10 65 ± 3.5 70 ± 4.2

30 40 ± 2.8 45 ± 3.1

100 20 ± 2.1 25 ± 2.5

300 10 ± 1.5 12 ± 1.8

1000 5 ± 1.1 7 ± 1.3

3000 <5 <5

Table 2: Cytotoxicity of CEP-28122 on ALK-Negative Cancer Cell Lines
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CEP-28122 Concentration
(nM)

Toledo % Viability (± SEM)
HuT-102 % Viability (±
SEM)

0 (Vehicle Control) 100 ± 4.5 100 ± 5.1

3 98 ± 3.9 99 ± 4.3

10 97 ± 4.1 98 ± 4.0

30 95 ± 3.7 96 ± 3.8

100 94 ± 3.2 95 ± 3.5

300 92 ± 2.9 93 ± 3.1

1000 90 ± 2.5 91 ± 2.8

3000 88 ± 2.3 89 ± 2.6

Experimental Protocols
This section provides a detailed methodology for assessing the cytotoxicity of CEP-28122
using the MTS assay.

Materials and Reagents
CEP-28122 (mesylate salt or free base)[2][3]

ALK-positive human cancer cell lines (e.g., Karpas-299, Sup-M2)[1]

ALK-negative human cancer cell lines (e.g., Toledo, HuT-102) for selectivity testing[1]

Complete cell culture medium (e.g., RPMI-1640 with 10% FBS and 1% Penicillin-

Streptomycin)

Phosphate-Buffered Saline (PBS)

Trypsin-EDTA

MTS reagent (e.g., CellTiter 96® AQueous One Solution Cell Proliferation Assay)[1]
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96-well clear-bottom cell culture plates

Dimethyl sulfoxide (DMSO)

Multichannel pipette

Microplate reader capable of measuring absorbance at 490 nm

Experimental Workflow
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Preparation

MTS Assay

Data Analysis
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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